Cas no 1806560-51-9 (3-(Hydroxymethyl)-2-(3-oxopropyl)mandelic acid)

• Product Name: 3-(Hydroxymethyl)-2-(3-oxopropyl)mandelic acid
• CAS No: 1806560-51-9
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 4940959
• Update Time: 2025-10-29

3-(Hydroxymethyl)-2-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)-2-(3-oxopropyl)mandelic acid

• Inchi： 1S/C12H14O5/c13-6-2-5-9-8(7-14)3-1-4-10(9)11(15)12(16)17/h1,3-4,6,11,14-15H,2,5,7H2,(H,16,17)
• InChI Key： FJHSIDYYQHGMCQ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(CO)C=1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 266
• XLogP3: -0.4
• Topological Polar Surface Area: 94.8

Additional information on 3-(Hydroxymethyl)-2-(3-oxopropyl)mandelic acid

Introduction to 3-(Hydroxymethyl)-2-(3-oxopropyl)mandelic Acid (CAS No. 1806560-51-9)

3-(Hydroxymethyl)-2-(3-oxopropyl)mandelic acid, identified by its Chemical Abstracts Service (CAS) number 1806560-51-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural framework comprising a hydroxymethyl group, an α-keto acid moiety, and a propyl side chain, exhibits promising potential in various biochemical pathways and therapeutic applications. The intricate arrangement of functional groups within its molecular structure positions it as a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel pharmaceutical agents.

The hydroxymethyl group at the C-3 position and the α-keto acid functionality at the C-2 position contribute to the compound's reactivity, making it a versatile building block for further chemical modifications. These features are particularly relevant in the context of drug design, where such structural motifs are often employed to enhance binding affinity, metabolic stability, and pharmacokinetic properties. The presence of the 3-oxopropyl side chain further diversifies its chemical profile, enabling interactions with biological targets that may not be accessible to simpler aliphatic or aromatic compounds.

In recent years, there has been growing interest in exploring the pharmacological properties of mandelic acid derivatives. Mandelic acid itself, a naturally occurring α-hydroxy acid, is well-documented for its antimicrobial and anti-inflammatory effects. The introduction of additional functional groups, such as those present in 3-(Hydroxymethyl)-2-(3-oxopropyl)mandelic acid, aims to expand its therapeutic spectrum while maintaining or improving its bioavailability. This compound has been studied for its potential role in modulating enzyme activities and cellular signaling pathways associated with various diseases.

One of the most compelling aspects of 3-(Hydroxymethyl)-2-(3-oxopropyl)mandelic acid is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel analogs with enhanced efficacy and reduced side effects. For instance, derivatives of this compound have been investigated for their ability to inhibit specific enzymes implicated in metabolic disorders and cancer progression. The hydroxymethyl group provides a site for further functionalization via etherification or esterification, while the α-keto acid moiety allows for condensation reactions with amino acids or other carbonyl compounds.

The 3-oxopropyl side chain introduces steric bulk and electronic properties that can fine-tune interactions with biological targets. This feature has been exploited in designing molecules with improved selectivity over native substrates, thereby minimizing off-target effects. Such selectivity is crucial for developing drugs that are both effective and safe for clinical use. Additionally, the compound's solubility profile has been optimized through structural modifications to enhance oral bioavailability and tissue penetration.

Recent advancements in computational chemistry have facilitated the rapid screening of potential drug candidates like 3-(Hydroxymethyl)-2-(3-oxopropyl)mandelic acid. Molecular docking studies have revealed promising interactions between this compound and key protein targets involved in disease pathways. These virtual experiments have guided experimental designs aimed at validating computational predictions in vitro and in vivo. Such interdisciplinary approaches highlight the importance of integrating computational modeling with traditional synthetic chemistry to accelerate drug discovery processes.

The synthesis of 3-(Hydroxymethyl)-2-(3-oxopropyl)mandelic acid presents unique challenges due to its complex structural requirements. However, modern synthetic methodologies have enabled efficient production routes that maintain high purity standards. Techniques such as asymmetric hydrogenation and enantioselective catalysis have been employed to construct chiral centers with high enantiomeric excesses, which is critical for ensuring pharmacological activity without unwanted racemization.

In clinical research settings, 3-(Hydroxymethyl)-2-(3-oxopropyl)mandelic acid has been evaluated for its potential therapeutic applications across multiple disease domains. Preclinical studies suggest that it may exhibit anti-proliferative effects on certain cancer cell lines by interfering with critical signaling cascades. Furthermore, its ability to modulate inflammatory responses has prompted investigations into its role in treating autoimmune disorders and chronic inflammatory conditions. The compound's dual functionality as both an α-hydroxy acid derivative and an α-keto acid makes it particularly interesting for exploring novel therapeutic strategies.

The future prospects of 3-(Hydroxymethyl)-2-(3-oxopropyl)mandelic acid are promising, with ongoing research aimed at expanding its applications beyond traditional pharmaceuticals. Its potential use as a scaffold for agrochemicals or as a building block in material science is also being explored due to its versatile chemical properties. As synthetic techniques continue to evolve, new derivatives with tailored functionalities are expected to emerge, further broadening the scope of this compound's utility.

In conclusion,3-(Hydroxymethyl)-2-(3-oxopropyl)mandelic acid (CAS No. 1806560-51-9) represents a significant advancement in medicinal chemistry due to its unique structural features and multifaceted applications. Its role as a key intermediate in drug development underscores its importance in addressing unmet medical needs across various disease states. With continued research efforts focused on optimizing its synthesis and exploring new therapeutic avenues, this compound holds considerable promise as a cornerstone molecule in future pharmacological innovations.